Fluorofolin

• Molecular Formula: C16H13FN6
• Molecular Weight: 308.31 g/mol
• InChI: InChI=1S/C16H13FN6/c17-13-7-9(3-5-20-13)8-23-6-4-10-12(23)2-1-11-14(10)15(18)22-16(19)21-11/h1-7H,8H2,(H4,18,19,21,22)
• InChIKey: YWFNHUMPQSBHBK-UHFFFAOYSA-N

Fluorofolin: Narrow-Spectrum DHFR Inhibitor for MDR P. aeruginosa

Fluorofolin (CAS 2757070-32-7) is a synthetic pyrroloquinazolinediamine derivative of Irresistin-16 functionalized with a 2-fluoropyridine moiety [1]. It acts as a potent inhibitor of bacterial dihydrofolate reductase (DHFR), the enzyme that catalyzes production of tetrahydrofolate required for de novo thymidylate synthesis [1]. Unlike all known DHFR inhibitors—including the clinically used antibiotic trimethoprim (TMP) and its parent compound Irresistin-16 (IRS-16)—fluorofolin exhibits significant activity against Pseudomonas aeruginosa, a WHO critical-priority Gram-negative pathogen intrinsically resistant to existing antifolates [1]. In the presence of exogenous thymine supplementation, fluorofolin converts from a broad-spectrum agent into a narrow-spectrum antibiotic that selectively targets P. aeruginosa while sparing commensal bacteria that possess functional thymine salvage pathways [1]. A patent application (PCT/US2023/076235) for the use of fluorofolin as an antibiotic is currently pending [1].

◆ DHFR inhibition pathway studies in Gram-negative models

◆ P. aeruginosa intracellular accumulation and efflux pump probe research

◆ Conditional narrow-spectrum selectivity screening with thymine supplementation

• [1] Chain, C., Sheehan, J. P., Xu, X., Ghaffari, S., Godbole, A., Kim, H., Freundlich, J. S., Rabinowitz, J. D., & Gitai, Z. (2024). A folate inhibitor exploits metabolic differences in Pseudomonas aeruginosa for narrow-spectrum targeting. Nature Microbiology, 9(5), 1207–1219. View Source

Why Other DHFR Inhibitors Cannot Replace Fluorofolin

Pseudomonas aeruginosa is intrinsically resistant to all previously known DHFR inhibitors. Trimethoprim (TMP) shows an MIC >100 µg ml⁻¹ against P. aeruginosa PA14 and requires ~70× the clinically achievable human serum concentration to inhibit growth in vitro, rendering it therapeutically useless against this pathogen [1]. The parent compound Irresistin-16 (IRS-16) similarly fails to inhibit P. aeruginosa at its solubility limit (~50 µg ml⁻¹) [1]. This intrinsic resistance arises from the robust outer membrane and constitutive MexAB-OprM efflux pump activity of P. aeruginosa, which actively exports existing DHFR inhibitors [1]. Fluorofolin overcomes this resistance barrier through superior intracellular accumulation—accumulating more rapidly and to higher levels than TMP—and reduced susceptibility to MexAB-OprM-mediated efflux [1]. Furthermore, fluorofolin is the only DHFR inhibitor for which a clinically viable narrow-spectrum strategy has been demonstrated: co-administration with thymine selectively inhibits P. aeruginosa while rescuing growth of commensal bacteria via thymine salvage pathways absent in P. aeruginosa [1].

Trimethoprim (TMP)

May not achieve sufficient intracellular exposure in P. aeruginosa models; MIC context differs significantly and efflux susceptibility shifts response.

Irresistin-16 (IRS-16)

Mammalian cytotoxicity profile may shift assay interpretation; membrane-disruptive bactericidal mechanism not replicated by fluorofolin.

Other DHFR inhibitors (methotrexate, pemetrexed)

Lack conditional narrow-spectrum selectivity mechanism; thymine-salvage-based commensal rescue not demonstrated for these agents.

• [1] Chain, C., Sheehan, J. P., Xu, X., Ghaffari, S., Godbole, A., Kim, H., Freundlich, J. S., Rabinowitz, J. D., & Gitai, Z. (2024). A folate inhibitor exploits metabolic differences in Pseudomonas aeruginosa for narrow-spectrum targeting. Nature Microbiology, 9(5), 1207–1219. View Source

Fluorofolin: Differentiated Evidence Against DHFR Inhibitors

Anti-Pseudomonal Potency and Accumulation vs. Trimethoprim

Fluorofolin demonstrates a 40-fold lower MIC than trimethoprim (TMP) against P. aeruginosa PA14 (3.1 µg ml⁻¹ vs. 125 µg ml⁻¹) [1]. Despite comparable in vitro enzymatic inhibition of purified E. coli DHFR (fluorofolin IC₅₀ = 2.5 ± 1.1 nM; TMP IC₅₀ = 8.7 ± 3.6 nM) [1], the dramatic difference in whole-cell activity is attributable to superior intracellular drug accumulation in P. aeruginosa [1]. Using mass spectrometry-based drug accumulation assays, fluorofolin accumulated more rapidly and to significantly higher levels than TMP [1]. Mutants deficient in the MexAB-OprM efflux pump showed large reductions in TMP MIC but only modest changes in fluorofolin MIC, indicating that fluorofolin is a poor substrate for this constitutively active resistance pump [1].

Anti-P. aeruginosa activity vs. TMP

Head-to-head

40-fold lower MIC (3.1 vs 125 µg ml⁻¹); superior intracellular accumulation by LC-MS/MS

Reported accumulation advantage in P. aeruginosa model

MIC in LB broth; mexAB-OprM mutants show minor fluorofolin MIC shift

Evidence Dimension	Anti-P. aeruginosa activity (MIC) and intracellular accumulation
Target Compound Data	MIC = 3.1 µg ml⁻¹ (PA14); IC₅₀ = 2.5 ± 1.1 nM (purified E. coli DHFR); superior accumulation by mass spectrometry
Comparator Or Baseline	Trimethoprim (TMP): MIC = 125 µg ml⁻¹ (PA14, ~70× clinical serum Cₘₐₓ); IC₅₀ = 8.7 ± 3.6 nM (purified E. coli DHFR); inferior accumulation
Quantified Difference	40-fold lower MIC (3.1 vs. 125 µg ml⁻¹); accumulation superiority confirmed qualitatively by MS kinetics and endpoint levels
Conditions	MIC determined in LB broth, 16 h, 37°C, OD₆₀₀; IC₅₀ on purified recombinant E. coli DHFR (FolA); accumulation by LC-MS/MS in PA14

Why This Matters

Procurement of fluorofolin versus trimethoprim is essential for any P. aeruginosa-targeted research or development program, as TMP is functionally inactive against this pathogen at clinically relevant concentrations.

• [1] Chain, C., Sheehan, J. P., Xu, X., Ghaffari, S., Godbole, A., Kim, H., Freundlich, J. S., Rabinowitz, J. D., & Gitai, Z. (2024). A folate inhibitor exploits metabolic differences in Pseudomonas aeruginosa for narrow-spectrum targeting. Nature Microbiology, 9(5), 1207–1219. View Source

Mammalian Cytotoxicity and Activity vs. Irresistin-16

Fluorofolin is a structural derivative of Irresistin-16 (IRS-16) in which the parent compound is functionalized with a 2-fluoropyridine group [1]. While IRS-16 is bactericidal and kills bacteria through both DHFR inhibition and membrane disruption, fluorofolin exhibits purely bacteriostatic activity without causing significant membrane permeabilization or depolarization in P. aeruginosa PA14 [1]. This mechanistic shift translates into substantially reduced mammalian cytotoxicity: fluorofolin shows a 9.6-fold increase in IC₅₀ against peripheral blood mononuclear cells (PBMCs) and a 58.5-fold increase in IC₅₀ against WI-38 fibroblast cells compared with IRS-16 [1]. Critically, this safety improvement was achieved without sacrificing anti-pseudomonal potency, as IRS-16 has an MIC >50 µg ml⁻¹ (above its solubility limit) against P. aeruginosa, whereas fluorofolin exhibits an MIC of 3.1 µg ml⁻¹ [1].

Mammalian cytotoxicity vs. IRS-16

Head-to-head

IC₅₀: 9.6-fold higher (PBMC), 58.5-fold higher (WI-38); no significant membrane disruption

Reported lower mammalian cell cytotoxicity in vitro

Cytotoxicity measured on human PBMCs and WI-38 fibroblasts

Evidence Dimension	Mammalian cell cytotoxicity and anti-pseudomonal activity
Target Compound Data	IC₅₀: PBMC = (9.6-fold higher than IRS-16), WI-38 = (58.5-fold higher than IRS-16); MIC PA14 = 3.1 µg ml⁻¹; no significant membrane disruption
Comparator Or Baseline	Irresistin-16 (IRS-16): MIC PA14 > 50 µg ml⁻¹ (solubility limit); bactericidal via DHFR + membrane disruption; higher mammalian cytotoxicity
Quantified Difference	9.6-fold reduced PBMC cytotoxicity; 58.5-fold reduced WI-38 cytotoxicity; fluorofolin active against P. aeruginosa (MIC 3.1 µg ml⁻¹) whereas IRS-16 is inactive (>50 µg ml⁻¹)
Conditions	Cytotoxicity: IC₅₀ measured on human PBMCs and WI-38 lung fibroblast cells; MIC: LB broth, 16 h, 37°C; membrane integrity: propidium iodide and DiOC₂(3) assays

Why This Matters

The combination of dramatically reduced mammalian cytotoxicity and restored anti-pseudomonal activity makes fluorofolin a far more viable candidate than IRS-16 for any translational or in vivo P. aeruginosa research program.

• [1] Chain, C., Sheehan, J. P., Xu, X., Ghaffari, S., Godbole, A., Kim, H., Freundlich, J. S., Rabinowitz, J. D., & Gitai, Z. (2024). A folate inhibitor exploits metabolic differences in Pseudomonas aeruginosa for narrow-spectrum targeting. Nature Microbiology, 9(5), 1207–1219. View Source

SMX Synergy and In Vivo Efficacy

The peak plasma concentration of fluorofolin after oral administration in mice (Cₘₐₓ = 4.0 µg ml⁻¹) lies close to the PA14 MIC (3.1 µg ml⁻¹), creating a narrow therapeutic window [1]. Co-administration of sulfamethoxazole (SMX), which inhibits dihydrofolic acid synthesis upstream of DHFR, produced significant synergy: at a well-tolerated SMX concentration of 156 µg ml⁻¹, the fluorofolin MIC against PA14 was reduced 7.75-fold to 0.4 µg ml⁻¹, establishing a 10-fold therapeutic window relative to the achievable plasma Cₘₐₓ [1]. In a murine thigh infection model, the combination of fluorofolin (25 mg kg⁻¹, s.c.) plus SMX (100 mg kg⁻¹, i.p.) produced statistically significant inhibition of PA14 growth compared with both untreated controls and SMX alone (P < 0.0001) [1]. A separate cohort receiving thymidine-supplemented diet also showed significant P. aeruginosa reduction [1]. Pharmacokinetic characterization revealed favorable plasma protein binding (71.7% bound, 91.9% recovery) and a half-life of 12.1 h [1].

SMX synergy and in vivo model

Head-to-head

7.75-fold MIC reduction with SMX (3.1 → 0.4 µg ml⁻¹); P < 0.0001 in murine thigh infection

Supports in vivo model-response context with combination partner

Oral PK: Cₘₐₓ 4.0 µg ml⁻¹, t₁/₂ 12.1 h; combination dosing s.c./i.p.

Evidence Dimension	In vitro synergy and in vivo efficacy
Target Compound Data	Fluorofolin alone: MIC = 3.1 µg ml⁻¹; Fluorofolin + SMX (156 µg ml⁻¹): MIC = 0.4 µg ml⁻¹; in vivo: significant PA14 growth inhibition (P < 0.0001); PK: Cₘₐₓ = 4.0 µg ml⁻¹, t₁/₂ = 12.1 h
Comparator Or Baseline	Fluorofolin alone (MIC 3.1 µg ml⁻¹); SMX alone (no significant in vivo effect); untreated control
Quantified Difference	7.75-fold MIC reduction with SMX synergy (3.1 → 0.4 µg ml⁻¹); P < 0.0001 for combination vs. controls in murine thigh model
Conditions	In vitro: PA14 in LB broth; synergy checkerboard with SMX at 156 µg ml⁻¹; in vivo: murine thigh infection, 25 mg kg⁻¹ fluorofolin s.c. + 100 mg kg⁻¹ SMX i.p., 24 h; PK: oral administration in mice

Why This Matters

The SMX synergy data demonstrates that fluorofolin is not merely a potent in vitro tool compound but can achieve meaningful in vivo efficacy when rationally combined, a critical consideration for procurement decisions involving translational infectious disease research.

• [1] Chain, C., Sheehan, J. P., Xu, X., Ghaffari, S., Godbole, A., Kim, H., Freundlich, J. S., Rabinowitz, J. D., & Gitai, Z. (2024). A folate inhibitor exploits metabolic differences in Pseudomonas aeruginosa for narrow-spectrum targeting. Nature Microbiology, 9(5), 1207–1219. View Source

Thymine-Supplemented Narrow-Spectrum Selectivity

P. aeruginosa lacks thymidine kinase and thymidine phosphorylase, rendering it unable to scavenge exogenous thymine—a metabolic deficiency absent in most enteric bacteria and human commensals [1]. In co-culture experiments with E. coli MG1655 and P. aeruginosa PA14 supplemented with thymine, methionine, and inosine (TMI), fluorofolin selectively inhibited P. aeruginosa growth while E. coli growth was rescued, as quantified by plating on selective media [1]. The selective killing was also visually evident by the disappearance of the characteristic blue-green pyocyanin pigment in P. aeruginosa cultures upon fluorofolin treatment [1]. This thymine-supplemented selectivity represents a fundamentally new narrow-spectrum paradigm—exploiting a metabolic absence rather than a unique target—that is not achievable with trimethoprim, methotrexate, pemetrexed, or any other known DHFR inhibitor, all of which lack this conditional selectivity mechanism [1].

Thymine-supplemented selectivity

Class-level

Selective PA14 inhibition; E. coli MG1655 rescue in co-culture with TMI supplementation

Context-dependent selectivity screening context

Quantified by c.f.u. on selective plates; pyocyanin loss confirms P. aeruginosa killing

Evidence Dimension	Species-selective antibacterial activity with thymine supplementation
Target Compound Data	Fluorofolin + TMI: selective inhibition of P. aeruginosa PA14; E. coli MG1655 growth rescued; quantified by c.f.u. on selective plates
Comparator Or Baseline	Trimethoprim, Irresistin-16, methotrexate, pemetrexed: no demonstrated thymine-supplemented narrow-spectrum selectivity against P. aeruginosa (class-level inference from absence of thymine kinase in P. aeruginosa)
Quantified Difference	Qualitative and quantitative selective killing confirmed by c.f.u. counting and phenotypic readout (pyocyanin loss); no other DHFR inhibitor has been shown to achieve conditional narrow-spectrum selectivity via thymine supplementation
Conditions	Co-culture of E. coli MG1655 and P. aeruginosa PA14 in TMI-supplemented media; c.f.u. enumeration on selective agar plates

Why This Matters

This conditional narrow-spectrum property is unique to fluorofolin among DHFR inhibitors and directly addresses the critical unmet need for P. aeruginosa-selective agents that minimize microbiome disruption, a key differentiator for procurement in programs targeting microbiome-sparing antibiotic development.

• [1] Chain, C., Sheehan, J. P., Xu, X., Ghaffari, S., Godbole, A., Kim, H., Freundlich, J. S., Rabinowitz, J. D., & Gitai, Z. (2024). A folate inhibitor exploits metabolic differences in Pseudomonas aeruginosa for narrow-spectrum targeting. Nature Microbiology, 9(5), 1207–1219. View Source

Clinical Isolate Susceptibility Including KPC and NDM Strains

Fluorofolin was tested against a panel of 77 clinical P. aeruginosa isolates comprising 55 strains from the CDC and FDA Antibiotic Resistant Isolate Bank and 22 bloodstream infection isolates [2]. Only 10.4% (8/77) of these isolates were resistant to fluorofolin at 50 µg ml⁻¹; notably, 0 of the 22 bloodstream isolates and only 8 of the 55 CDC isolates (which are specifically enriched for antibiotic-resistant strains) showed resistance [2]. Fluorofolin also retained activity against clinical isolates expressing the clinically critical beta-lactamases KPC-5 and NDM-1 [1]. Resistance, when it emerges, occurs through overexpression of the MexCD-OprJ and MexEF-OprN efflux pumps; however, these resistance-conferring mutations simultaneously attenuate P. aeruginosa virulence via increased export of quorum-sensing precursors [1], creating an evolutionary trade-off that may limit the spread of high-level resistance in clinical settings.

Clinical isolate susceptibility

Cross-study

89.6% susceptible at 50 µg ml⁻¹ (77 isolates); 0% resistance in bloodstream isolates

Reported low resistance prevalence in enriched resistant panel

Includes KPC-5 and NDM-1 expressing strains

Evidence Dimension	Susceptibility of clinical P. aeruginosa isolates
Target Compound Data	89.6% of 77 clinical isolates susceptible at 50 µg ml⁻¹; active against KPC-5 and NDM-1 expressing strains; 0% resistance among bloodstream isolates
Comparator Or Baseline	Known antibiotics: P. aeruginosa clinical isolates frequently show multi-drug resistance; class-level inference that most standard-of-care anti-pseudomonal agents face higher resistance rates in this enriched CDC panel
Quantified Difference	Only 10.4% resistance rate at 50 µg ml⁻¹ across 77 isolates including CDC-resistant-enriched panel; 0% in bloodstream isolates
Conditions	MIC testing at 50 µg ml⁻¹ fluorofolin; 55 CDC/FDA AR Isolate Bank strains + 22 bloodstream clinical isolates

Why This Matters

The remarkably low resistance prevalence, including in carbapenemase-expressing strains, positions fluorofolin as a uniquely valuable tool compound for research on drug-resistant P. aeruginosa and as a differentiated procurement choice for antibiotic resistance surveillance programs.

• [1] Chain, C., Sheehan, J. P., Xu, X., Ghaffari, S., Godbole, A., Kim, H., Freundlich, J. S., Rabinowitz, J. D., & Gitai, Z. (2024). A folate inhibitor exploits metabolic differences in Pseudomonas aeruginosa for narrow-spectrum targeting. Nature Microbiology, 9(5), 1207–1219. View Source
• [2] Chain, C. et al. (2024). Fluorofolin resistance is limited in clinical isolates. In: A folate inhibitor exploits metabolic differences in Pseudomonas aeruginosa for narrow-spectrum targeting. Nature Microbiology, 9, 1207–1219. Data from CDC and FDA Antibiotic Resistant P. aeruginosa Isolate Bank and bloodstream infection isolates. View Source

DHFR Binding Mode Comparison vs. Trimethoprim

Using an AlphaFold-generated homology model of P. aeruginosa DHFR, molecular docking with AutoDock Vina predicted that fluorofolin binds DHFR with a lower binding energy (−9.104 kcal mol⁻¹) than trimethoprim (−6.8 kcal mol⁻¹) [1]. Both compounds were predicted to occupy the dihydrofolate binding pocket, but fluorofolin forms an additional hydrogen bond between Leu23 of P. aeruginosa DHFR and its 2-fluoropyridine moiety that is absent in the TMP-DHFR complex [1]. This additional binding interaction provides a structural rationale for fluorofolin's superior anti-pseudomonal activity beyond the pharmacokinetic advantage of enhanced accumulation, and may inform medicinal chemistry efforts to further optimize the scaffold [1].

DHFR binding mode vs. TMP

In silico model

Predicted binding energy: −9.104 vs −6.8 kcal mol⁻¹; additional H-bond with Leu23

Predicted binding interaction may support structure-based research

AlphaFold P. aeruginosa DHFR model; AutoDock Vina docking

Evidence Dimension	Predicted DHFR binding affinity (AutoDock Vina)
Target Compound Data	Predicted binding energy: −9.104 kcal mol⁻¹; additional H-bond with Leu23 via 2-fluoropyridine
Comparator Or Baseline	Trimethoprim: predicted binding energy: −6.8 kcal mol⁻¹; no Leu23 H-bond interaction
Quantified Difference	2.304 kcal mol⁻¹ lower (more favorable) binding energy; one additional hydrogen bond
Conditions	AlphaFold P. aeruginosa DHFR homology model; AutoDock Vina docking with NADPH cofactor; aligned to E. coli DHFR-TMP crystal structure

Why This Matters

The structurally rationalized binding advantage, combined with the accumulation data, provides a dual mechanistic basis for fluorofolin's unique activity profile that can guide structure-based procurement decisions in medicinal chemistry and fragment-based drug discovery programs targeting DHFR.

• [1] Chain, C., Sheehan, J. P., Xu, X., Ghaffari, S., Godbole, A., Kim, H., Freundlich, J. S., Rabinowitz, J. D., & Gitai, Z. (2024). A folate inhibitor exploits metabolic differences in Pseudomonas aeruginosa for narrow-spectrum targeting. Nature Microbiology, 9(5), 1207–1219. View Source

Fluorofolin: Research and Industrial Application Scenarios

P. aeruginosa Resistance Surveillance and Carbapenemase Research

Given fluorofolin's activity against clinical P. aeruginosa isolates expressing KPC-5 and NDM-1 carbapenemases [1] and the low 10.4% resistance prevalence across an enriched CDC/FDA-resistant panel [2], fluorofolin serves as an ideal reference compound for antibiotic resistance surveillance programs. Laboratories monitoring the emergence and spread of antifolate resistance in P. aeruginosa can use fluorofolin as a comparator to benchmark novel DHFR inhibitors and to probe structure-resistance relationships in clinical isolate collections. Its unique susceptibility profile against otherwise pan-resistant strains makes it a valuable positive control in phenotypic screening cascades.

Microbiome-Sparing Discovery with Conditional Selectivity

Fluorofolin is the first validated tool compound for the conditional narrow-spectrum antibacterial paradigm, in which thymine supplementation converts a broad-spectrum DHFR inhibitor into a P. aeruginosa-selective agent [1]. This property enables co-culture and polymicrobial infection models where fluorofolin plus thymine can selectively eliminate P. aeruginosa while preserving commensal species. Drug discovery programs aimed at developing microbiome-sparing anti-pseudomonal therapies can use fluorofolin as a benchmark molecule to establish screening assays, validate target engagement biomarkers (AICAR and dUMP accumulation [1]), and benchmark novel narrow-spectrum candidates.

In Vivo P. aeruginosa Infection Models with Oral DHFR Inhibition

With demonstrated oral bioavailability (Cₘₐₓ = 4.0 µg ml⁻¹, t₁/₂ = 12.1 h) [1], potentiation by clinically relevant SMX co-administration (MIC reduction to 0.4 µg ml⁻¹) [1], and significant in vivo efficacy in a murine thigh infection model (P < 0.0001 vs. controls) [1], fluorofolin is currently the only DHFR inhibitor suitable for in vivo P. aeruginosa pharmacodynamic studies. Researchers evaluating antifolate-based combination regimens, PK/PD modeling of DHFR-targeted antibiotics, or the impact of thymidine dietary supplementation on antibiotic efficacy can employ fluorofolin as the reference DHFR-active agent with validated in vivo activity against this otherwise antifolate-resistant pathogen.

Efflux Pump and Permeability Research in Gram-Negative Bacteria

Fluorofolin's differential susceptibility to MexAB-OprM efflux compared with trimethoprim [1] makes it a valuable chemical probe for studying drug efflux and permeation in P. aeruginosa. The finding that fluorofolin accumulates to higher intracellular levels than TMP despite sharing the same molecular target, and that mexAB-oprM knockouts produce large TMP MIC reductions but only modest fluorofolin MIC shifts [1], provides a defined experimental system for dissecting the relative contributions of efflux, outer membrane penetration, and target engagement to antibiotic potency. Researchers characterizing novel efflux pump inhibitors or permeability enhancers can use the fluorofolin/TMP differential accumulation assay as a standardized platform.

Application

Selection Property

Validation Focus

P. aeruginosa resistance surveillance studies

Low resistance prevalence in enriched panels

MIC-based resistance frequency monitoring

Conditional narrow-spectrum selectivity research

Thymine-supplemented commensal rescue

Co-culture model growth endpoint and c.f.u. enumeration

In vivo P. aeruginosa pharmacodynamic models

Oral exposure and SMX synergy context

Model-response endpoint validation in murine thigh infection

Efflux pump probe and permeability studies

MexAB-OprM differential susceptibility

Intracellular accumulation assay benchmarking with TMP comparator

• [1] Chain, C., Sheehan, J. P., Xu, X., Ghaffari, S., Godbole, A., Kim, H., Freundlich, J. S., Rabinowitz, J. D., & Gitai, Z. (2024). A folate inhibitor exploits metabolic differences in Pseudomonas aeruginosa for narrow-spectrum targeting. Nature Microbiology, 9(5), 1207–1219. View Source
• [2] Chain, C. et al. (2024). Fluorofolin resistance is limited in clinical isolates. In: A folate inhibitor exploits metabolic differences in Pseudomonas aeruginosa for narrow-spectrum targeting. Nature Microbiology, 9, 1207–1219. Data from CDC and FDA Antibiotic Resistant P. aeruginosa Isolate Bank. View Source